Cas no 1465341-82-5 (4-(2-Propyn-1-yl)-N-[(2,3,5,6-tetrafluorophenyl)methyl]-1-piperazinecarboxamide)

• Product Name: 4-(2-Propyn-1-yl)-N-[(2,3,5,6-tetrafluorophenyl)methyl]-1-piperazinecarboxamide
• CAS No: 1465341-82-5
• MF: C₁₅H₁₅F₄N₃O
• MW: 329.292717218399
• CID: 5444693
• PubChem ID: 84592480
• Update Time: 2025-06-15

4-(2-Propyn-1-yl)-N-[(2,3,5,6-tetrafluorophenyl)methyl]-1-piperazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016978180
• Z1534685125
• EN300-26623159
• 4-Prop-2-ynyl-N-[(2,3,5,6-tetrafluorophenyl)methyl]piperazine-1-carboxamide
• 4-(PROP-2-YN-1-YL)-N-[(2,3,5,6-TETRAFLUOROPHENYL)METHYL]PIPERAZINE-1-CARBOXAMIDE
• 1465341-82-5
• 4-(2-Propyn-1-yl)-N-[(2,3,5,6-tetrafluorophenyl)methyl]-1-piperazinecarboxamide

• Inchi： 1S/C15H15F4N3O/c1-2-3-21-4-6-22(7-5-21)15(23)20-9-10-13(18)11(16)8-12(17)14(10)19/h1,8H,3-7,9H2,(H,20,23)
• InChI Key： DRIGDPLEWZSIFM-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=C(F)C(F)=CC(F)=C2F)=O)CCN(CC#C)CC1

Computed Properties

• Exact Mass: 329.11512476g/mol
• Monoisotopic Mass: 329.11512476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 452.7±45.0 °C(Predicted)
• pka: 12.50±0.20(Predicted)

Additional information on 4-(2-Propyn-1-yl)-N-[(2,3,5,6-tetrafluorophenyl)methyl]-1-piperazinecarboxamide

Comprehensive Overview of 4-(2-Propyn-1-yl)-N-[(2,3,5,6-tetrafluorophenyl)methyl]-1-piperazinecarboxamide (CAS No. 1465341-82-5)

The compound 4-(2-Propyn-1-yl)-N-[(2,3,5,6-tetrafluorophenyl)methyl]-1-piperazinecarboxamide, identified by its CAS No. 1465341-82-5, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperazinecarboxamide core with a 2,3,5,6-tetrafluorophenyl moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its propynyl group, which may contribute to enhanced binding affinity and metabolic stability in therapeutic agents.

In recent years, the demand for fluorinated compounds like 4-(2-Propyn-1-yl)-N-[(2,3,5,6-tetrafluorophenyl)methyl]-1-piperazinecarboxamide has surged due to their role in improving drug efficacy and selectivity. The incorporation of fluorine atoms into organic molecules is a well-established strategy to modulate pharmacokinetic properties, such as bioavailability and half-life. This compound's tetrafluorophenyl segment aligns with current trends in medicinal chemistry, where fluorination is leveraged to optimize drug candidates for clinical use. Its CAS No. 1465341-82-5 serves as a critical identifier for researchers sourcing high-purity materials for experimental studies.

The piperazinecarboxamide scaffold in this compound is another focal point for scientific inquiry. Piperazine derivatives are widely recognized for their versatility in drug design, often serving as key building blocks for CNS-targeting therapeutics and GPCR modulators. The addition of the propynyl group introduces an alkyne functionality, which can be exploited for click chemistry applications—a technique increasingly popular in bioconjugation and probe development. This dual functionality positions CAS No. 1465341-82-5 as a valuable tool for interdisciplinary research spanning synthetic chemistry and molecular biology.

From a synthetic perspective, the preparation of 4-(2-Propyn-1-yl)-N-[(2,3,5,6-tetrafluorophenyl)methyl]-1-piperazinecarboxamide involves multi-step organic transformations, including amide coupling and fluorinated aromatic substitutions. These processes require precise control to ensure high yield and purity, factors critical for reproducibility in academic and industrial settings. The compound's structural complexity also makes it an excellent case study for advanced NMR and mass spectrometry characterization techniques, which are essential for validating its identity and assessing impurities.

Beyond its chemical attributes, CAS No. 1465341-82-5 has emerged in discussions about sustainable chemistry and green synthesis. Researchers are exploring eco-friendly protocols to synthesize such fluorinated compounds, minimizing hazardous byproducts and energy consumption. This aligns with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing. Additionally, the compound's potential role in precision medicine—particularly for diseases with high unmet medical needs—has sparked interest among biotech startups and academic labs alike.

In summary, 4-(2-Propyn-1-yl)-N-[(2,3,5,6-tetrafluorophenyl)methyl]-1-piperazinecarboxamide (CAS No. 1465341-82-5) represents a convergence of innovative chemical design and practical utility. Its fluorinated aromatic system, piperazine backbone, and alkyne handle offer multifaceted opportunities for scientific exploration. As the fields of drug discovery and chemical biology continue to evolve, this compound is poised to remain a relevant and impactful entity in both theoretical and applied research contexts.